Cas no 10001-55-5 (1,2,3-Benzotriazin-4(3H)-one, 3-propyl-)

• Product Name: 1,2,3-Benzotriazin-4(3H)-one, 3-propyl-
• CAS No: 10001-55-5
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 1124718
• PubChem ID: 902501
• Update Time: 2025-04-20

1,2,3-Benzotriazin-4(3H)-one, 3-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzotriazin-4(3H)-one, 3-propyl-
• 3-propyl-3H-benzo[d][1,2,3]triazin-4-one
• HMS2407F24
• DTXSID001286887
• MLS000543581
• SMR000164144
• 3-propyl-1,2,3-benzotriazin-4(3H)-one
• AK-830/13217060
• 3-propyl-1,2,3-benzotriazin-4-one
• doi:10.14272/URTNYDOSUYKMJN-UHFFFAOYSA-N.1
• 10001-55-5
• CHEMBL1405948
• 10.14272/URTNYDOSUYKMJN-UHFFFAOYSA-N.1

• Inchi： 1S/C10H11N3O/c1-2-7-13-10(14)8-5-3-4-6-9(8)11-12-13/h3-6H,2,7H2,1H3
• InChI Key： URTNYDOSUYKMJN-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=NN1CCC

Computed Properties

• Exact Mass: 189.09033
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45Ų

Experimental Properties

• PSA: 45.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzo-1,2,3-triazines